3-(Cyclohexyloxy)-4-fluorophenol

• Molecular Formula: C12H15FO2
• Molecular Weight: 210.24 g/mol
• IUPAC Name: 3-cyclohexyloxy-4-fluorophenol
• InChI: InChI=1S/C12H15FO2/c13-11-7-6-9(14)8-12(11)15-10-4-2-1-3-5-10/h6-8,10,14H,1-5H2
• InChI Key: LIEZZZHGXIQKKF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC(=C2)O)F

Description

3-(Cyclohexyloxy)-4-fluorophenol is a fluorinated phenolic compound characterized by a cyclohexyl ether group at the 3-position and a fluorine atom at the 4-position of the aromatic ring. The cyclohexyl group likely enhances lipophilicity, while the fluorine atom influences electronic properties and metabolic stability, as seen in fluorophenol derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-4-fluorophenol typically involves the reaction of 4-fluorophenol with cyclohexyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) under reflux conditions. The general reaction scheme is as follows:

$$\text{4-Fluorophenol} + \text{Cyclohexyl Bromide} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}, \text{Reflux}} \text{3-(Cyclohexyloxy)-4-fluorophenol}$$4-Fluorophenol+Cyclohexyl BromideK2​CO3​,DMF,Reflux​3-(Cyclohexyloxy)-4-fluorophenol

Industrial Production Methods

Industrial production of 3-(Cyclohexyloxy)-4-fluorophenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexyloxy)-4-fluorophenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclohexyloxy-substituted cyclohexanols.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often in the presence of a catalyst or under basic conditions.

Major Products Formed

Oxidation: Formation of cyclohexyloxy-substituted quinones.

Reduction: Formation of cyclohexyloxy-substituted cyclohexanols.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-(Cyclohexyloxy)-4-fluorophenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Cyclohexyloxy)-4-fluorophenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with biological macromolecules, while the fluorine atom can enhance the compound’s lipophilicity and membrane permeability. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to various biological effects.

Comparison with Similar Compounds

Key Observations :

• Steric Effects : Bulky groups like benzyloxy and phenethoxy (as in ) may impede enzymatic interactions, affecting metabolic pathways.

Glycosylation Efficiency

• 3-Fluorophenol Derivatives: Tobacco cell cultures glycosylate 3-fluorophenol at a lower rate (17% β-glucoside) compared to 2-fluorophenol (60%) and 4-fluorophenol (32%), suggesting steric or electronic hindrance from the 3-substituent .
• Bioremoval by Algae: Chlorella pyrenoidosa removes 3-fluorophenol less efficiently (<70%) than phenol and 4-fluorophenol, likely due to disrupted photosynthesis pathways (e.g., downregulated porphyrin metabolism) .

Physicochemical Properties

• Hydrogen-Bonding Interactions: The fluorine atom in 4-fluorophenol derivatives is used as a probe for solvent hydrogen-bond acceptance (HBA) via 19F NMR, indicating its sensitivity to electronic environments . The cyclohexyloxy group in 3-(Cyclohexyloxy)-4-fluorophenol may further modulate solubility and HBA interactions.